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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-

methoxybenzene

Cat. No.: B1585010 Get Quote

Technical Guide: 1-(Bromomethyl)-2-
methoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, properties,

and handling protocols for 1-(Bromomethyl)-2-methoxybenzene (CAS No. 52289-93-7). The

information is intended for use by professionals in research and development.

Chemical Identification and Properties
1-(Bromomethyl)-2-methoxybenzene, also known as 2-methoxybenzyl bromide, is a versatile

synthetic intermediate utilized in various chemical syntheses.[1] Its reactivity is primarily due to

the bromomethyl group, which serves as a reactive site for nucleophilic substitution, making it a

valuable alkylating agent.[1] This compound is a key building block for introducing the 2-

methoxybenzyl moiety into diverse molecular structures.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 52289-93-7[1][2][3][4][5]

Molecular Formula C₈H₉BrO[2][4][5]

Molecular Weight 201.06 g/mol [1][2][3][5]

IUPAC Name 1-(bromomethyl)-2-methoxybenzene[5]

Synonyms

2-Methoxybenzyl bromide[3][4], o-

Methoxybenzylbromide[4], 2-

(Bromomethyl)anisole[4]

InChI Key WAUNFWSVXRPCDQ-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid[3]

Melting Point 47-50 °C[3][4]

Boiling Point
228.4 °C at 760 mmHg[2], 118 °C at 18

mmHg[3]

Density 1.406 g/cm³[2]

Flash Point 90.3 °C[2]

Vapor Pressure 0.111 mmHg at 25°C[2]

Storage Temperature -20°C

Safety and Hazard Information
1-(Bromomethyl)-2-methoxybenzene is classified as a corrosive substance that can cause

severe skin burns and eye damage.[3][4][5] Appropriate personal protective equipment and

handling procedures must be followed to ensure safety.

Table 3: GHS Hazard Classification
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Hazard Class Category

Skin Corrosion/Irritation 1B[5]

Serious Eye Damage/Eye Irritation 1

Table 4: GHS Pictograms, Signal Word, and Hazard Statements

Pictogram Signal Word Hazard Statement

GHS05 (Corrosion) Danger

H314: Causes severe skin

burns and eye damage.[3][4]

[5]

Table 5: GHS Precautionary Statements
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Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.[3][6]

P264 Wash skin thoroughly after handling.[6]

P271
Use only outdoors or in a well-ventilated area.[3]

[6]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[3][6]

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[6]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P310 Immediately call a POISON CENTER/doctor.[7]

P363 Wash contaminated clothing before reuse.[7]

P405 Store locked up.[8]

P501
Dispose of contents/container to an approved

waste disposal plant.[8]

Experimental Protocols: Handling, Storage, and
First Aid
The following protocols are derived from standard safety data sheets and should be strictly

adhered to when working with 1-(Bromomethyl)-2-methoxybenzene.
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Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Ensure that eyewash stations and safety showers are readily accessible.[9]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[10]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.[8]

General Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not breathe dust.[8]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]

The recommended storage temperature is -20°C.

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, acids,

alcohols, and amines.[6][8]

First Aid Measures
Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[8] Seek immediate medical attention.[8]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[8] Seek immediate medical attention.[8]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[8] Seek immediate medical attention.[8]
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Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water and seek immediate medical

attention.[8][10]

Hazard Identification and Response Workflow
The following diagram illustrates a logical workflow for identifying and responding to hazards

associated with 1-(Bromomethyl)-2-methoxybenzene.

Hazard Identification

Personal Protective Equipment (PPE)
Exposure Event

Emergency ResponseSafe Handling

Start: Handling
1-(Bromomethyl)-2-methoxybenzene

Review Safety Data Sheet (SDS)

Before use

Identify Hazards:
- Corrosive (H314)
- Skin/Eye Damage

Wear Appropriate PPE:
- Gloves

- Goggles/Face Shield
- Protective Clothing

Proceed with Experiment

Exposure Occurs?

Inhalation:
Remove to fresh air

Yes (Inhaled)

Skin Contact:
Flush with water for 15 min

Yes (Skin)

Eye Contact:
Flush with water for 15 min

Yes (Eyes)

Ingestion:
Rinse mouth, Do NOT induce vomiting

Yes (Swallowed)

End of Procedure

No

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Hazard identification and emergency response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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